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Compound Name:
BIS(2,2,6,6-TETRAMETHYL-3,5-

HEPTANEDIONATO)ZINC

Cat. No.: B8117800

Get Quote

Technical Safety & Handling Guide: Zn(TMHD)₂
Bis(2,2,6,6-tetramethyl-3,5-heptanedionato)zinc(II)[1][2][3][4]

Executive Summary & Application Context
Zinc(II) bis(2,2,6,6-tetramethyl-3,5-heptanedionate), commonly abbreviated as Zn(TMHD)₂, is a

high-purity metal-organic precursor primarily utilized in Atomic Layer Deposition (ALD) and

Chemical Vapor Deposition (CVD) to fabricate Zinc Oxide (ZnO) and Zinc Sulfide (ZnS) thin

films.[2][4]

Unlike highly pyrophoric zinc alkyls (e.g., Diethylzinc), Zn(TMHD)₂ is a

-diketonate complex.[2] This ligand structure confers significant thermal stability and reduced
air sensitivity, making it a safer alternative for depositing biocompatible coatings, transparent
conductive oxides (TCOs), and semiconductor interlayers.[2] However, strict moisture control is
required not for immediate safety, but to prevent hydrolysis-induced oligomerization, which
compromises precursor volatility and film stoichiometry.[2]
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Target Audience: Application Scientists, Process Engineers, and Safety Officers in Materials

Science and Pharmaceutical Packaging (Barrier Coatings).[2]

Physicochemical Profile
Data aggregated from verified SDS and technical specifications.

Property Specification Operational Relevance

CAS Number 14363-14-5
Unique identifier for regulatory

tracking.[2][3][5]

Formula C₂₂H₃₈O₄Zn
Molecular Weight: ~431.92

g/mol .[2][3][5]

Appearance White crystalline solid

Discoloration (yellowing)

indicates oxidation or moisture

contamination.[2]

Melting Point 132–134 °C

Solid-phase handling is

possible at room temperature.

[2]

Sublimation T ~115–144 °C

Ideal window for ALD bubbler

temperature (under vacuum).

[2]

Decomposition T >250 °C
Upper limit for source lines to

prevent clogging.[2]

Solubility
Organic solvents (Toluene,

THF)

Soluble for liquid-injection CVD

(LICVD) systems.[2]

Hazard Identification & Toxicology (GHS Classification)
While Zn(TMHD)₂ is not classified as a "Dangerous Good" for transport by many agencies

(e.g., DOT, IATA), it poses specific health risks that must be managed in a research

environment.[2]

Signal Word:WARNING
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Hazard Class H-Code Description
Mechanism of
Action

Skin Irritation H315
Causes skin irritation.

[2][4][5]

Ligand exchange with

skin lipids; zinc ion

cytotoxicity at high

local concentrations.

[2]

Eye Irritation H319
Causes serious eye

irritation.[2][4][5]

Mechanical abrasion

from crystals +

chemical irritation

from hydrolysis

products.[2]

STOT - SE H335
May cause respiratory

irritation.[2][4][5][6][7]

Inhalation of fine dust

triggers mucosal

inflammation in the

upper respiratory

tract.[2]

Critical Safety Distinction: Unlike Diethylzinc (DEZ), Zn(TMHD)₂ is NOT pyrophoric.[2] It does

not spontaneously ignite in air.[2] However, it is combustible under fire conditions and releases

zinc oxide fumes (Metal Fume Fever risk) if incinerated.[2]

Advanced Handling Protocols
Objective: Maintain "5N" (99.999%) purity and ensure operator safety.

4.1. Storage & Environmental Control[2][7][8][9][10]
Atmosphere: Store under an inert atmosphere (Nitrogen or Argon).[2][10] While stable in air

for short periods, prolonged exposure to humidity causes the formation of non-volatile zinc

hydroxides.[2]

Temperature: Ambient (20–25 °C). Refrigeration is generally not required unless the lab

environment is exceptionally humid (>60% RH).[2]

Container: Tightly sealed glass or stainless steel (SS-316) ampoules.
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4.2. Transfer Methodology (The "Self-Validating" Workflow)
To ensure data integrity in ALD processes, handling must prevent the "precursor aging" effect.

[2]

Glovebox Protocol (Recommended):

Oxygen/Moisture: < 1 ppm.[2]

Tools: Use anti-static spatulas to prevent powder scattering (electrostatic charging is

common with dry metal-organics).[2]

Validation: If the white powder appears "clumpy" or sticky inside the glovebox, the

atmosphere is compromised.[2]

Schlenk Line (Alternative):

If a glovebox is unavailable, use standard Schlenk techniques.[2]

Warning: Evacuate the transfer vessel slowly to avoid sucking fine powder into the

vacuum manifold.[2]

4.3. ALD/CVD Bubbler Loading[2]
Fill Level: Fill bubblers to max 75% volume to ensure adequate carrier gas headspace.

Leak Check: After sealing, perform a helium leak check (<

mbar[2]·L/s) before heating.

Heating Ramp: Heat the source lines 10–20 °C higher than the bubbler (e.g., Bubbler at 135

°C

Lines at 150 °C) to prevent condensation and clogging.[2]

Experimental Workflow Visualization
The following diagram illustrates the critical path from storage to deposition, highlighting

decision points that protect both the scientist and the experiment.
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Figure 1: Safe handling workflow for Zn(TMHD)₂ ensuring precursor integrity and operator

safety.

Emergency Response & First Aid
In the event of exposure, immediate action can mitigate long-term irritation.[2][5]

Exposure Incident

Identify Route

Skin Contact Eye Contact Inhalation

Brush off powder
Wash w/ soap & water (15 min)

Rinse w/ water (15 min)
Remove contacts

Move to fresh air
Monitor breathing

Seek Medical Advice
(Show SDS)

Click to download full resolution via product page
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Figure 2: Emergency response logic tree for acute exposure.

Waste Disposal & Environmental Compliance
Classification: Zinc compounds are often regulated as aquatic toxins (Acute/Chronic) in large

quantities, though Zn(TMHD)₂ specifically is often managed as general chemical waste in

small R&D volumes.[2]

Hydrolysis Method: Small residual amounts in bubblers can be deactivated by slow exposure

to air/moisture in a fume hood, converting the complex to Zinc Oxide/Hydroxide and free

-diketone (TMHD).[2]

Disposal: Collect as Solid Hazardous Waste (Heavy Metal).[2] Do not flush down drains.[2]

[6] Label clearly as "Zinc Compound, Organic".[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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